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The integration of IEICO-4F as a tertiary component in a host bulk heterojunction (BHJ) has proven highly
effective for enhancing the performance of near-infrared (NIR) organic photodetectors (OPDs) [1]. The key
innovation is the formation of a vertical phase separation, which is critical for reducing dark current and

improving detectivity [1].

Key Principles and Rationale

¢ Vertical Phase Separation: In optimized ternary blends, the components self-organize into a specific
vertical gradient. The polymer donor (e.g., PM7) tends to enrich the anode interface, while the small-
molecule acceptors (e.g., IT-4F and IEICO-4F) enrich the cathode interface [1]. This structure
facilitates efficient charge transport and collection while suppressing charge recombination losses.

¢ Role of the Tertiary Component: IEICO-4F is a very low-bandgap NFA. Its incorporation extends the
photoresponse of the device further into the NIR region, which is vital for applications like heart rate
monitoring and blood oximetry [1].

e Synergistic Optimization: The ternary strategy allows for the independent optimization of multiple
device parameters. The host blend (e.g., PM7:IT-4F) can be tuned for overall film morphology and
charge transport, while the tertiary component (IEICO-4F) is primarily used to fine-tune light
absorption and energy level alignment [1].

Experimental Protocol: Device Fabrication and Optimization
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1. Materials Preparation

e Donor: PM7 (conjugated polymer).

e Acceptors: IT-4F (host acceptor) and IEICO-4F (tertiary, low-bandgap acceptor).

e Solvents: Chlorobenzene (CB) and 1,2-dichlorobenzene (DCB).

e Additive: 1,8-diiodooctane (DIO), typically used at 0.5-1% v/v to optimize morphology.

¢ Solution Formulation: Prepare the blend solution in a CB/DCB solvent mixture with 3% v/v DIO [1].
A total concentration of 10 mg/mL is standard. The optimal reported weight ratio for a high-
performance OPD is PM7:IT-4F:IEICO-4F = 1:0.8:0.2 [1].

2. Device Fabrication Workflow The following flowchart outlines the sequential steps for fabricating the

OPD device with an inverted architecture.

© 2026 Smolecule. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11548598/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11548598/
https://www.smolecule.com/products/s3538001?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O I e C U I e Specifications & Pricing

Pattern and Clean ITO

Spin-coat ZnO Layer

Oxygen Plasma Treatment

Spin-coat Active Layer
(PM7:1T-4F:1EICO-4F)

Thermal Annealing

Thermally Evaporate
MoOs/Ag Electrodes

Click to download full resolution via product page

Table 1: Detailed Steps for Device Fabrication [1].
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Step Parameter Details & Specifications
1. Substrate ITO Glass  Patterned, cleaned with detergents, and sequential ultrasonic baths in
Prep water, acetone, and IPA. Dry at 120°C for 30 min.
2. ZnO Layer Precursor Zinc acetate (3.15 g), ethanolamine (0.9 mL), and 2-methoxyethanol
(29.1 mL), stirred for 3 days.
Deposition  Spin-coat at 3000 rpm for 30 s, then anneal at 170°C for 20 min in air.
3. Active Solution PM7:1T-4F:IEICO-4F (1:0.8:0.2) at 10 mg/mL in CB/DCB + 3% DIO.
Layer Stirred overnight.
Deposition  Substrate and solution preheated to 90°C. Spin-coat at 800-2000 rpm to
achieve 200-400 nm thickness.
4. Annealing Conditions  Temperature and duration are critical optimization variables (e.g., 90-
120°C for 5-10 min).
5. Top Deposition  Thermally evaporate MoOs (3 nm) followed by Ag (100 nm).
Electrode

3. Performance Characterization After fabrication, devices should be characterized to evaluate their

performance. Key metrics and typical values from an optimized device are shown below [1].

Table 2: Key Performance Metrics of an Optimized Ternary OPD. [1]

Performance Parameter

Symbol Value

Measurement Conditions

Dark Current Density

Detectivity

Linear Dynamic Range

Cutoff Frequency

(J_d) (4.95 \times 10M{-10} ) Acm—2

(D) (4.95 \times 10"{13} ) Jones

LDR > 100 dB

(f c) 220 kHz

Reverse bias of -1 V

At 780 nm, -1 V bias

At 780 nm
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Advanced Optimization and Workflow Diagram

For more advanced optimization of the BHJ, a structured methodology combining Design of Experiments
(DOE) and Machine Learning (ML) is highly effective [2] [3]. This approach is particularly useful for

navigating complex, multi-variable parameter spaces.

Key Processing Parameters for BHJ Optimization [2] [3]:

¢ Solution Concentration: Of the donor:acceptor ink.

e Donor:Acceptor Ratio: The blending ratio of the components.

e Annealing Temperature: Post-deposition thermal treatment temperature.
¢ Annealing Duration: Post-deposition thermal treatment time.

The general workflow for this data-driven optimization is summarized in the following diagram.

Define Parameter Space

Design of Experiments (DOE)
Sparse, rational sampling

Fabricate & Test Devices
Based on DOE plan

Machine Learning (ML) Model
Map parameters to PCE

ML Prediction
Identifies optimal parameter sets

Experimental Validation
of predicted optima
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Important Considerations for Researchers

e Material Availability and Analogs: This guide is based on IEICO-4F. If working with IEICO-2F or
other analogs, note that their slightly different chemical structure will affect energy levels, absorption,
and aggregation behavior. The general optimization protocol remains valid, but specific optimal ratios
and processing conditions will need re-determination.

e Characterization is Key: Beyond electrical performance, use advanced techniques like Cross-
section AFM and Kelvin Probe Force Microscopy (KPFM) to directly observe and verify the
formation of vertical phase separation, which is a hallmark of a successfully optimized ternary blend

[1].

¢ Stability and Upscaling: While this protocol focuses on lab-scale spin-coating, for commercial
applications, research into large-area compatible deposition techniques (e.g., slot-die coating, blade
coating) and the long-term operational stability of these blends is essential [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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